N-(4-(4-nitrothiophen-2-yl)thiazol-2-yl)isoxazole-5-carboxamide
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Overview
Description
Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom . They have gained considerable attention due to their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers . They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities .
Synthesis Analysis
The synthesis of thiazole derivatives often involves the reaction of 2-chloro-1-(6-phenylimidazo[2,1-b]thiazol-5-yl)ethanones and thioureas . The C − H substitution reaction of thiazole by the catalysis of the palladium/copper system is carried out in the presence of tetrabutylammonium fluoride under mild conditions .Molecular Structure Analysis
Thiazoles are five-membered heterocyclic compounds containing nitrogen and sulfur atoms . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom .Chemical Reactions Analysis
Thiazoles are a basic scaffold found in many natural compounds as vitamin B1-thiamine, alkaloids, anabolic steroids, flavones . They are used in the field of photosensitizers, rubber vulcanization, liquid crystals, sensors, sunscreens, catalysts, dyes, pigments, and chromophores .Physical And Chemical Properties Analysis
Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . It is clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2 .Scientific Research Applications
Antimicrobial Activity
Thiazole derivatives have been extensively studied for their antimicrobial properties. The nitro group and the thiazole ring present in the compound can potentially act as a good scaffold for developing new antimicrobial agents. These compounds can be designed to target specific bacterial enzymes or pathways, offering a strategy to combat antibiotic resistance .
Anticancer Activity
The structural complexity of thiazole derivatives makes them suitable candidates for anticancer drugs. They can interact with various biological targets, such as DNA or proteins involved in cell division and growth. Research has shown that certain thiazole derivatives exhibit cytotoxic activity against human tumor cell lines, suggesting that our compound could be explored for its potential antitumor effects .
Anti-Inflammatory Activity
Thiazole compounds have demonstrated anti-inflammatory activity, which is crucial in the treatment of chronic inflammatory diseases. The compound , with its thiazole and isoxazole rings, could be investigated for its efficacy in reducing inflammation through modulation of inflammatory cytokines or other key molecules involved in the inflammatory response .
Neuroprotective Agents
Neurodegenerative diseases represent a significant area of unmet medical need. Thiazole derivatives have shown promise as neuroprotective agents. The compound’s ability to cross the blood-brain barrier and its potential interaction with neuronal receptors or enzymes could make it a valuable candidate for the treatment of conditions like Alzheimer’s or Parkinson’s disease .
Antioxidant Properties
Oxidative stress is implicated in various diseases, including cardiovascular diseases and cancer. Thiazole derivatives can act as antioxidants, scavenging free radicals and protecting cells from oxidative damage. The compound’s structural features may contribute to its antioxidant capacity, which can be harnessed in pharmaceutical applications .
Antiviral Agents
The ongoing search for new antiviral drugs has included thiazole derivatives due to their ability to interfere with viral replication. The compound’s molecular framework could be optimized to inhibit viral enzymes or block virus-cell interactions, providing a pathway for the development of novel antiviral therapies .
Enzyme Inhibition
Many thiazole derivatives are known to inhibit enzymes that are key to disease progression, such as DNA gyrase in bacteria or proteases in viruses. The compound’s specific structure could be tailored to enhance its binding affinity to such enzymes, offering a route to potent enzyme inhibitors .
Drug Design and Discovery
The versatility of thiazole derivatives in drug design is well-documented. The compound’s unique structure, featuring a thiazole ring fused with an isoxazole ring, provides a rich chemical space for the development of new drugs with improved pharmacokinetic and pharmacodynamic properties .
Mechanism of Action
Target of Action
The primary targets of this compound are mycobacterial cells , specifically the Mycobacterium tuberculosis H37Rv and multidrug-resistant M. tuberculosis . The compound has been found to be selective towards slow-growing mycobacteria and Gram-positive bacteria . It also targets the mycobacterial arylamine N-acetyltransferase enzyme , which is a key enzyme in metabolizing isoniazid, a first-line antituberculosis drug .
Mode of Action
The compound exhibits a bactericidal mode of action, particularly in Mycobacterium bovis BCG . It acts as an excellent whole-cell efflux pump inhibitor of the mycobacterial surrogate M. aurum, performing better than known efflux pump inhibitor verapamil . The 5-nitrothiophene moiety of the compound has been identified as a prospective inhibitor scaffold of the mycobacterial arylamine N-acetyltransferase enzyme .
Biochemical Pathways
The compound affects the biochemical pathways related to the metabolism of isoniazid, a first-line antituberculosis drug . By inhibiting the mycobacterial arylamine N-acetyltransferase enzyme, it disrupts the normal functioning of this pathway, leading to an increased effectiveness of isoniazid .
Pharmacokinetics
Its ability to inhibit the mycobacterial arylamine n-acetyltransferase enzyme suggests that it may influence the metabolism of other drugs, such as isoniazid .
Result of Action
The compound’s action results in the inhibition of mycobacterial growth, exhibiting a bactericidal effect . It has been found to have a lower cytotoxicity potential when compared with its antibacterial activity, suggesting a favorable therapeutic index . Its inhibition of the mycobacterial arylamine N-acetyltransferase enzyme also makes it a potential adjunctive therapy in the treatment of tuberculosis .
Future Directions
properties
IUPAC Name |
N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]-1,2-oxazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6N4O4S2/c16-10(8-1-2-12-19-8)14-11-13-7(5-21-11)9-3-6(4-20-9)15(17)18/h1-5H,(H,13,14,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEYBAGACJGHAEQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(ON=C1)C(=O)NC2=NC(=CS2)C3=CC(=CS3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6N4O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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